(2E)-4-[(3,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid

Specification

• CAS No.: 54012-56-5
• Molecular Formula: C10H7Cl2NO3
• Molecular Weight: 260.07 g/mol
• IUPAC Name: (E)-4-(3,4-dichloroanilino)-4-oxobut-2-enoic acid
• Standard InChI: InChI=1S/C10H7Cl2NO3/c11-7-2-1-6(5-8(7)12)13-9(14)3-4-10(15)16/h1-5H,(H,13,14)(H,15,16)/b4-3+
• Standard InChI Key: YMYKNYVBUCMJOG-ONEGZZNKSA-N
• Isomeric SMILES: C1=CC(=C(C=C1NC(=O)/C=C/C(=O)O)Cl)Cl
• SMILES: C1=CC(=C(C=C1NC(=O)C=CC(=O)O)Cl)Cl
• Canonical SMILES: C1=CC(=C(C=C1NC(=O)C=CC(=O)O)Cl)Cl

Introduction

Chemical Structure and Properties

Structural Characteristics

(2E)-4-[(3,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid possesses several important structural features that contribute to its chemical behavior and potential biological activity. The compound consists of a 3,4-dichlorophenyl group bonded to a nitrogen atom, which forms an amino linkage to a 4-oxobut-2-enoic acid moiety. The trans (E) configuration at the C2-C3 double bond is a crucial stereochemical feature that influences the compound's geometry and reactivity.

Structural Component	Description
Molecular Formula	C₁₀H₇Cl₂NO₃
CAS Number	54012-56-5
Core Structure	4-oxobut-2-enoic acid
Key Functional Groups	Carboxylic acid, amide, alkene, dihalogenated aromatic ring
Stereochemistry	(E)-configuration at C2-C3 double bond
Substitution Pattern	3,4-dichloro substitution on phenyl ring

The molecule contains multiple functional groups that can participate in various chemical reactions, including the carboxylic acid group, the amide linkage, the carbon-carbon double bond, and the dichlorophenyl moiety.

Physical and Chemical Properties

Understanding the physical and chemical properties of (2E)-4-[(3,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid is essential for its characterization, handling, and potential applications. Based on its structural features and comparison with similar compounds, the following properties can be inferred:

Property	Value/Description
Appearance	Crystalline solid
Molecular Weight	Approximately 258.07 g/mol
Solubility	Poorly soluble in water; soluble in organic solvents like DMSO, methanol
Acidity	pKa approximately 3-4 (carboxylic acid group)
Melting Point	Expected range: 180-220°C
Stability	Sensitive to oxidation; relatively stable under standard conditions

The compound's solubility profile is influenced by the presence of both polar (carboxylic acid, amide) and nonpolar (dichlorophenyl) groups, resulting in amphiphilic characteristics that affect its behavior in different solvent systems.

Synthesis and Preparation Methods

Synthetic Routes

The synthesis of (2E)-4-[(3,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid typically involves the reaction of 3,4-dichloroaniline with maleic anhydride under controlled conditions. This reaction proceeds through the nucleophilic attack of the aniline nitrogen on the carbonyl carbon of maleic anhydride, followed by ring opening to form the desired product.

The general reaction scheme can be represented as:

3,4-dichloroaniline + maleic anhydride → (2E)-4-[(3,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid

Reaction conditions typically involve:

• Use of an appropriate solvent such as acetic acid or tetrahydrofuran

• Moderate temperatures (50-80°C)

• Reaction time of approximately 2-4 hours

• Purification through recrystallization or column chromatography

Alternative Synthesis Methods

Alternative synthetic approaches may involve:

• Condensation reactions between 3,4-dichloroaniline and appropriate butenoic acid derivatives

• Amide formation reactions using activated carboxylic acid intermediates

• Transition metal-catalyzed coupling reactions

Each synthetic route offers different advantages in terms of yield, stereoselectivity, and purity of the final product.

Chemical Reactivity

Functional Group Reactivity

(2E)-4-[(3,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid can undergo various chemical reactions due to its multiple functional groups. The reactivity of this compound is primarily determined by:

• The carboxylic acid group, which can participate in:

  • Esterification reactions

  • Amide formation

  • Salt formation with bases

  • Decarboxylation under specific conditions

• The carbon-carbon double bond, which can undergo:

  • Oxidation reactions

  • Reduction to the saturated derivative

  • Michael addition with nucleophiles

  • Cycloaddition reactions

• The amide functionality, which can be involved in:

  • Hydrolysis under acidic or basic conditions

  • Reduction to amines

  • Substitution reactions

• The dichlorophenyl group, which can participate in:

  • Nucleophilic aromatic substitution (particularly if activated)

  • Reduction to remove chlorine atoms

  • Metal-catalyzed coupling reactions

Oxidation and Reduction Behavior

The compound can be oxidized using strong oxidizing agents, potentially targeting either the carbon-carbon double bond or the aromatic ring. Reduction reactions may selectively target the carbon-carbon double bond, the carboxylic acid group, or the chlorine substituents, depending on the reducing agent and reaction conditions employed.

Biological Activity

Pharmacological Properties

Research on related compounds suggests that (2E)-4-[(3,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid may possess various biological activities. Studies on structurally similar compounds have indicated potential:

• Antitumor activity through disruption of cellular signaling pathways

• Enzyme inhibition properties affecting specific metabolic pathways

• Possible antimicrobial activity due to its structural features

It is worth noting that the dichlorophenyl derivatives in this class have been investigated for their effects on the central nervous system. Specifically, some related compounds have been found to have proconvulsive activities, suggesting that the compound might interact with neurological pathways.

Structure-Activity Relationship

The biological activity of (2E)-4-[(3,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid is likely influenced by:

• The position of chlorine atoms on the phenyl ring (3,4-dichloro substitution)

• The (E)-configuration of the carbon-carbon double bond

• The presence of the amide linkage

• The carboxylic acid functionality

Comparative studies with related compounds have suggested that modifications in these structural elements can significantly alter biological activities. For instance, research on dimethylphenyl amino derivatives of 4-oxobut-2-enoic acid has shown different levels of anticonvulsant activity depending on the substitution pattern.

Structural Feature	Potential Contribution to Biological Activity
3,4-Dichloro substitution	Enhanced lipophilicity, potential binding to specific receptors
(E)-Configuration	Optimal spatial arrangement for target interactions
Amide linkage	Hydrogen bonding capabilities, metabolic stability
Carboxylic acid group	Ionic interactions, potential for prodrug formation

Analytical Characterization

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) spectroscopy is a valuable tool for characterizing (2E)-4-[(3,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid. Based on known spectroscopic patterns of similar compounds, the expected ¹H NMR signals would include:

• Aromatic protons from the dichlorophenyl group (approximately 7.0-7.5 ppm)

• Olefinic protons from the carbon-carbon double bond (approximately 6.0-7.0 ppm)

• Amide proton (approximately 9.0-10.0 ppm)

• Carboxylic acid proton (approximately 12.0-13.0 ppm)

¹³C NMR would show characteristic signals for:

• Carbonyl carbons (approximately 165-170 ppm)

• Olefinic carbons (approximately 120-140 ppm)

• Aromatic carbons (approximately 125-135 ppm)

• Chlorine-substituted aromatic carbons (approximately 130-135 ppm)

Chromatographic Methods

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are commonly used for the analysis and purification of compounds like (2E)-4-[(3,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid. Typical HPLC conditions might involve:

• C18 reverse-phase column

• Mobile phase consisting of acetonitrile/water mixtures (possibly with acid modifier)

• UV detection at 254-280 nm

• Flow rate of 1.0 mL/min

For GC analysis, derivatization (typically methylation of the carboxylic acid group) would be necessary due to the polar nature of the compound.

Comparison with Structural Analogues

Related Compounds

Several structural analogues of (2E)-4-[(3,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid have been reported in the literature, including:

• (2E)-4-[(3-ethylphenyl)amino]-4-oxobut-2-enoic acid (CID 887997)

• (E)-4-(2,3-dichlorophenyl)-2-oxobut-3-enoic acid (CID 82161833)

• Various dimethylphenyl amino derivatives of 4-oxobut-2-enoic acid

Comparing these compounds provides insights into how structural modifications affect physical, chemical, and biological properties.

Compound	Key Structural Difference	Notable Property Variation
(2E)-4-[(3-ethylphenyl)amino]-4-oxobut-2-enoic acid	Ethyl group instead of chlorine atoms	Increased lipophilicity, different electronic properties
(E)-4-(2,3-dichlorophenyl)-2-oxobut-3-enoic acid	Different arrangement of functional groups	Altered reactivity profile
4-[(2,4-dimethylphenyl)amino]-4-oxobutenoic acid	Methyl groups instead of chlorine atoms	Different biological activity profile (anticonvulsant testing)

Applications in Research

Pharmaceutical Research

(2E)-4-[(3,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid and its analogues have potential applications in pharmaceutical research:

• As template structures for developing new therapeutic agents

• In structure-activity relationship studies for drug discovery

• As intermediates in the synthesis of more complex bioactive molecules

The compound's structural features make it particularly interesting for research in:

• Anticancer drug development

• CNS-active compounds (based on the neurological activity of related structures)

• Enzyme inhibitor design

Synthetic Chemistry Applications

In organic synthesis, the compound can serve as:

• A building block for more complex molecules

• A model system for studying reaction mechanisms

• A substrate for developing new synthetic methodologies

The multiple functional groups present in the molecule provide diverse reaction sites that can be selectively modified, making it a versatile starting material for various synthetic transformations.

Future Research Directions

Unexplored Aspects

Several aspects of (2E)-4-[(3,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid remain to be fully explored:

• Detailed mechanism of biological activities

• Crystal structure and solid-state properties

• Metabolic fate in biological systems

• Structure-optimization studies for enhanced biological activities

• Potential environmental impacts and degradation pathways

Promising Research Areas

Future research on this compound could focus on:

• Development of more efficient and selective synthetic routes

• Exploration of its potential as a pharmacophore in drug design

• Investigation of metal complexes formed with the compound

• Application in materials science, potentially as a precursor for functional materials

• Computational studies to predict properties and interactions with biological targets